1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C25H22N4O4S
• Molecular Weight: 474.5 g/mol
• IUPAC Name: 1-(4-methylphenyl)-N-[4-[methyl(phenyl)sulfamoyl]phenyl]-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C25H22N4O4S/c1-18-8-12-21(13-9-18)29-17-16-23(30)24(27-29)25(31)26-19-10-14-22(15-11-19)34(32,33)28(2)20-6-4-3-5-7-20/h3-17H,1-2H3,(H,26,31)
• InChI Key: CLONXRYITXSLCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4

Description

1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide is a dihydropyridazine derivative featuring a carboxamide core, a 4-methylphenyl substituent at the 1-position, and a sulfamoyl-containing phenyl group at the N-position. Its structure combines a pyridazinone ring with sulfamoyl and aryl moieties, making it a candidate for therapeutic applications, particularly in kinase inhibition (e.g., c-Met) based on structural parallels to known inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide typically involves multiple steps:

Formation of the Pyridazine Core: The pyridazine ring can be synthesized through the condensation of hydrazine with a suitable dicarbonyl compound under acidic or basic conditions.

Introduction of the Carboxamide Group: This step involves the reaction of the pyridazine derivative with an appropriate carboxylic acid derivative, such as an acid chloride or anhydride, in the presence of a base like triethylamine.

Attachment of the Sulfamoyl Group: The sulfamoyl group can be introduced via a sulfonamide formation reaction, where a sulfonyl chloride reacts with an amine group on the pyridazine ring.

Final Coupling: The final step involves coupling the 4-methylphenyl group to the pyridazine core, often using a palladium-catalyzed cross-coupling reaction such as the Suzuki-Miyaura coupling.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. Key considerations include the availability of starting materials, cost-effectiveness, and environmental impact.

Chemical Reactions Analysis

Types of Reactions

1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide can undergo various chemical reactions:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the carbonyl groups to alcohols.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl rings, introducing various substituents like halogens or nitro groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst like iron(III) chloride.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds with similar structures exhibit promising anticancer properties. For instance, derivatives of sulfonamides have been shown to possess cytotoxic effects against various cancer cell lines, including colon and breast cancer cells . The incorporation of the pyridazine moiety may enhance these effects due to its potential to interfere with cellular mechanisms involved in tumor proliferation.

Antimicrobial Properties

Sulfonamide derivatives are well-documented for their antimicrobial activities. The presence of the sulfonamide group in this compound suggests potential efficacy against bacterial infections, similar to other known sulfanilamide antibiotics . Further studies are warranted to evaluate its spectrum of activity and mechanism of action.

Polymer Chemistry

The unique structure of this compound allows for its potential use as a building block in polymer synthesis. Compounds with similar functionalities have been explored for creating polymers with specific mechanical and thermal properties, which could be beneficial in various industrial applications .

Synthesis and Evaluation

A recent study investigated the synthesis of various pyridazine derivatives, including those structurally related to the compound . The synthesized compounds were evaluated for their biological activities, revealing that modifications to the sulfonamide group significantly influenced their efficacy against cancer cell lines .

Structure-Activity Relationship (SAR) Studies

Quantitative structure–activity relationship (QSAR) studies have been employed to predict the biological activity of compounds related to this class. These studies suggest that specific structural modifications can enhance anticancer activity, providing a pathway for further drug development .

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets, such as enzymes or receptors. The pyridazine core can bind to active sites, inhibiting enzyme activity or modulating receptor function. The sulfamoyl and carboxamide groups enhance binding affinity and specificity, contributing to the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle Modifications

• Dihydropyridazines vs. Dihydropyridines: Dihydropyridazines (e.g., the target compound) differ from dihydropyridines (e.g., AZ257 and AZ331 in ) by having a six-membered ring with two adjacent nitrogen atoms.

Substituent Variations

Table 1: Comparison of Substituents and Physicochemical Properties

Compound ID	R1 (1-position)	R2 (N-position)	Yield (%)	Melting Point (°C)	Reference
Target Compound	4-methylphenyl	4-[methyl(phenyl)sulfamoyl]phenyl	N/A	N/A	-
42 ()	3-chloro-4-fluorophenyl	3-fluoro-4-(quinolin-4-yloxy)phenyl	41.5	112.5–113.7
43 ()	4-bromo-2-fluorophenyl	3-fluoro-4-(quinolin-4-yloxy)phenyl	35.3	115.8–117.3
45 ()	Phenyl	3-fluoro-4-(quinolin-4-yloxy)phenyl	44.1	148.5–150.1

Key Observations :

• Halogenated Aryl Groups : Compounds 42 and 43 () feature chloro/fluoro or bromo/fluoro substituents, which enhance lipophilicity and metabolic stability compared to the target compound’s 4-methylphenyl group .
• Sulfamoyl vs. Quinoline Moieties: The target’s sulfamoyl group contrasts with the quinoline-ether substituents in analogs. Sulfamoyl groups may improve solubility and hydrogen bonding, while quinoline moieties enhance π-stacking in kinase binding pockets .
• Piperidine/Piperazine Chains : Analogs in incorporate methylpiperidine or methylpiperazine propoxy chains, which likely improve pharmacokinetic properties (e.g., bioavailability) compared to the target’s simpler substituents .

Physicochemical Properties and Stability

• Melting Points : Analogs in exhibit melting points ranging from 112.5°C to 150.1°C, influenced by substituent polarity and crystallinity. The target compound’s methyl and sulfamoyl groups may lower its melting point compared to halogenated analogs .
• Solubility: The sulfamoyl group likely enhances aqueous solubility relative to halogenated or quinoline-containing analogs, though this depends on the overall molecular weight and crystal packing .

Biological Activity

1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide, also known by its CAS number 898473-50-2, is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the compound's pharmacological properties, including its antibacterial, anticancer, and enzyme inhibitory activities.

The compound has the following chemical characteristics:

• Molecular Formula : C25H22N4O4S
• Molecular Weight : 474.54 g/mol
• LogP : 4.182
• Polar Surface Area : 82.561 Ų

These properties suggest a moderate lipophilicity and potential for bioactivity in various biological systems.

Antibacterial Activity

Research indicates that compounds similar to 1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide exhibit significant antibacterial properties. Studies have shown that derivatives containing sulfamoyl groups are particularly effective against a range of bacterial strains due to their ability to inhibit bacterial growth through various mechanisms, including enzyme inhibition and disruption of cell wall synthesis .

Table 1: Antibacterial Activity of Related Compounds

Compound Name	Bacterial Strains Tested	Minimum Inhibitory Concentration (MIC)
Compound A	E. coli	32 µg/mL
Compound B	S. aureus	16 µg/mL
Target Compound	Various	TBD

Anticancer Activity

The compound's structural features suggest potential anticancer activity. Similar compounds have been evaluated for their ability to inhibit cancer cell proliferation. For instance, studies have indicated that pyridazine derivatives can induce apoptosis in cancer cells and inhibit tumor growth in vivo. The mechanism often involves the modulation of signaling pathways related to cell survival and apoptosis .

Case Study: Anticancer Efficacy
In a recent study, a series of pyridazine derivatives were tested against human cancer cell lines. The results demonstrated that certain modifications to the dihydropyridazine structure enhanced cytotoxicity against breast and lung cancer cells, with IC50 values ranging from 10 to 30 µM .

Enzyme Inhibition

Enzyme inhibition is another key area of interest for this compound. Research has shown that compounds with similar structures can act as inhibitors for enzymes such as acetylcholinesterase (AChE) and urease. These enzymes are crucial in various physiological processes, and their inhibition can lead to therapeutic effects in conditions like Alzheimer's disease and urinary tract infections .

Table 2: Enzyme Inhibition Activity

Enzyme	IC50 Value (µM)	Reference
Acetylcholinesterase	15
Urease	20